Cas no 956606-66-9 (5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile)
5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile
- SR-01000039397-1
- AKOS000811900
- SR-01000039397
- 5-amino-1-(5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl)-1H-pyrazole-4-carbonitrile
- F1143-1504
- 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile
- Z56882612
- 5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]pyrazole-4-carbonitrile
- 956606-66-9
-
- Inchi: 1S/C17H11FN6S/c1-9-13(10-2-4-12(18)5-3-10)14-16(21-8-22-17(14)25-9)24-15(20)11(6-19)7-23-24/h2-5,7-8H,20H2,1H3
- InChI Key: JXHDUJUMJTVBGJ-UHFFFAOYSA-N
- SMILES: S1C2C(=C(N=CN=2)N2C(=C(C#N)C=N2)N)C(C2C=CC(=CC=2)F)=C1C
Computed Properties
- Exact Mass: 350.07499371g/mol
- Monoisotopic Mass: 350.07499371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 122Ų
5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1143-1504-2μmol |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-5μmol |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-10μmol |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-20μmol |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-1mg |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-2mg |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-3mg |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-4mg |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-5mg |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1143-1504-10mg |
5-amino-1-[5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile |
956606-66-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile
Introducing 5-amino-1-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl-1H-pyrazole-4-carbonitrile (CAS No. 956606-66-9): A Novel Compound with Potential Applications in Medicinal Chemistry
The compound 5-amino-1-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl-1H-pyrazole-4-carbonitrile, identified by its CAS number 956606-66-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a complex arrangement of fused rings and functional groups, has garnered attention due to its structural uniqueness and potential biological activity. The presence of both thieno[2,3-d]pyrimidine and pyrazole moieties in its core structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery.
Recent studies have highlighted the importance of thieno[2,3-d]pyrimidine scaffolds in the development of novel therapeutic agents. These compounds have shown remarkable efficacy in various pharmacological applications, including anticancer and antiviral treatments. The introduction of a fluorophenyl group at the 5-position of the thienopyrimidine ring enhances the compound's electronic properties, potentially influencing its binding affinity and metabolic stability. Additionally, the methylthieno[2,3-d]pyrimidin-4-yl substituent contributes to the molecule's overall complexity, which may be crucial for achieving high selectivity in biological interactions.
The 1H-pyrazole-4-carbonitrile moiety is another key feature of this compound, contributing to its potential pharmacological activity. Pyrazole derivatives are well-known for their broad spectrum of biological effects, including anti-inflammatory, antimicrobial, and antitumor properties. The incorporation of a carbonitrile group at the 4-position of the pyrazole ring further modulates its pharmacokinetic profile, enhancing solubility and improving bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.
One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The unique combination of thieno[2,3-d]pyrimidine, pyrazole, and fluorophenyl groups creates a versatile platform for designing molecules that can modulate complex signaling pathways. For instance, studies suggest that thienopyrimidine derivatives can inhibit kinases and other enzymes involved in cancer progression. The presence of a fluorine atom in the phenyl ring may further enhance binding interactions by increasing lipophilicity and reducing metabolic degradation.
Moreover, the 5-amino group in the molecule provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility makes it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity.
In light of these attributes, this compound has been explored in several preclinical studies aimed at evaluating its biological activity. Initial results indicate promising effects against various disease models, including cancer cell lines and inflammatory conditions. The ability to modulate multiple targets suggests that it may have therapeutic benefits beyond single-agent therapy. Further investigations are warranted to fully elucidate its mechanism of action and optimize its pharmacological profile.
The development of novel heterocyclic compounds like this one underscores the ongoing innovation in medicinal chemistry. By integrating advanced synthetic methodologies with cutting-edge computational tools, scientists are continuously expanding the arsenal of molecules available for treating human diseases. The compound's unique structural features make it a valuable addition to this growing library, with potential applications spanning multiple therapeutic areas.
As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating these findings into clinical practice. The integration of interdisciplinary approaches—combining organic synthesis, medicinal chemistry, pharmacology, and bioinformatics—will be essential for realizing the full therapeutic potential of this class of compounds. The journey from laboratory discovery to market-ready drug is long and challenging but holds immense promise for improving patient outcomes.
In conclusion,5-amino-1-5-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl-1H-pyrazole-4-carbonitrile (CAS No. 956606-66-9) represents a significant advancement in medicinal chemistry with broad potential applications. Its unique structural features and promising preclinical results position it as a valuable candidate for further development. As research continues to uncover new insights into its biology and pharmacology,this compound could play a pivotal role in shaping future therapeutic strategies across various disease areas.
956606-66-9 (5-amino-1-5-(4-fluorophenyl)-6-methylthieno2,3-dpyrimidin-4-yl-1H-pyrazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)